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Compound of Interest

Compound Name: 5-(N,N-Dibenzylglycyl)salicylamide

Cat. No.: B193105 Get Quote

Essential Safety and Handling Guide for 5-(N,N-
Dibenzylglycyl)salicylamide
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(N,N-Dibenzylglycyl)salicylamide. The following

procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier:

Compound Name 5-(N,N-Dibenzylglycyl)salicylamide

CAS Number 30566-92-8

Molecular Formula C23H22N2O3[1][2]

Molecular Weight 374.4 g/mol [1]

Immediate Safety Precautions
Based on data for structurally similar compounds, 5-(N,N-Dibenzylglycyl)salicylamide should

be handled as a hazardous substance. The primary hazards include:

Harmful if swallowed (H302)

Causes skin irritation (H315)
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Causes serious eye irritation (H319)

May cause respiratory irritation (H335)[3]

Emergency First Aid:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][4]

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is essential to minimize exposure. The following table

summarizes the required PPE for handling 5-(N,N-Dibenzylglycyl)salicylamide.
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Body Part Required PPE Standard/Specification

Hands

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected prior to use.

ASTM D6978 / EN374

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield should be used if there

is a splash hazard.[5]

OSHA approved / EN166[5]

Body

Impermeable, long-sleeved

laboratory coat or gown that

closes in the back.[6]

N/A

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

handling powders outside of a

containment system (e.g.,

fume hood).

NIOSH/MSHA or EN 149

approved

Feet

Closed-toe shoes. Shoe

covers may be necessary

depending on the scale of

work.[6]

N/A

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a safety shower and eye wash station are readily accessible.[3]

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[3]

Assemble all necessary equipment and reagents before handling the compound.

Clearly label all containers with the chemical name and hazard symbols.
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Handling:

Don all required PPE before entering the handling area.

Avoid direct contact with the compound.[3]

Avoid inhalation of dust or aerosols.[3]

Do not eat, drink, or smoke in the laboratory area.[4]

Use spark-proof tools and explosion-proof equipment if necessary.[7]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[3]

Remove and properly dispose of contaminated gloves and other disposable PPE.

Clean the work area and any equipment used.

Disposal Plan
Proper disposal of 5-(N,N-Dibenzylglycyl)salicylamide and its waste is critical to prevent

environmental contamination.

Solid Waste:

Collect surplus and non-recyclable 5-(N,N-Dibenzylglycyl)salicylamide in a designated,

sealed, and clearly labeled container.[8]

Contaminated materials such as gloves, paper towels, and weighing boats should be

disposed of as hazardous waste in the same designated container.[8]

Liquid Waste:

Solutions containing 5-(N,N-Dibenzylglycyl)salicylamide should be collected in a

labeled, sealed container for hazardous liquid waste.
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Do not discharge into drains or sewer systems.[3][8]

Empty Containers:

Triple-rinse empty containers with a suitable solvent.[8]

The rinsate should be collected and disposed of as hazardous liquid waste.[8]

After rinsing, puncture the container to prevent reuse and dispose of it according to

institutional guidelines.[8]

Final Disposal:

All waste must be disposed of through a licensed professional waste disposal service.[8]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 5-(N,N-
Dibenzylglycyl)salicylamide in a laboratory setting.
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Safe Handling Workflow for 5-(N,N-Dibenzylglycyl)salicylamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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